Cas no 2444-68-0 (9-Vinylanthracene)

9-Vinylanthracene is a versatile aromatic hydrocarbon characterized by its high stability and low reactivity. It serves as a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its unique structure and chemical properties make it an attractive choice for research and development applications.
9-Vinylanthracene structure
9-Vinylanthracene structure
Product Name:9-Vinylanthracene
CAS No:2444-68-0
MF:C16H12
MW:204.266484260559
MDL:MFCD00003576
CID:42980
PubChem ID:24900719
Update Time:2025-07-19

9-Vinylanthracene Chemical and Physical Properties

Names and Identifiers

    • 9-Vinylanthracene
    • 9-ethenylanthracene
    • 9-Vinylanthracene1GR
    • 9-Vinyl-anthracen
    • Anthracene,9-ethenyl
    • Anthracene,9-vinyl- (6CI,7CI,8CI)
    • NSC 91571
    • SB66360
    • J-519523
    • AM84829
    • 9-Vinylanthracene, 97%
    • A3692NGE8J
    • 9-vinyl-anthracene
    • A817311
    • 2444-68-0
    • NSC-91571
    • 9-Ethenyl anthracene
    • DS-16590
    • SY061819
    • MFCD00003576
    • V0130
    • FT-0621690
    • VINYLANTHRACENE, 9-
    • BCP22510
    • J-015533
    • EINECS 219-486-2
    • ANTHRACENE, 9-VINYL-
    • CS-W015402
    • Q27273558
    • NS00027661
    • UNII-A3692NGE8J
    • NSC91571
    • AKOS005199368
    • DTXSID30179197
    • CAA44468
    • Anthracene, 9-ethenyl-
    • DB-029409
    • Anthracene, 9-ethenyl-(9CI)
    • DTXCID60101688
    • 219-486-2
    • MDL: MFCD00003576
    • Inchi: 1S/C16H12/c1-2-14-15-9-5-3-7-12(15)11-13-8-4-6-10-16(13)14/h2-11H,1H2
    • InChI Key: OGOYZCQQQFAGRI-UHFFFAOYSA-N
    • SMILES: C12C=CC=CC1=CC1C=CC=CC=1C=2C=C
    • BRN: 2041641

Computed Properties

  • Exact Mass: 204.09400
  • Monoisotopic Mass: 204.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.1570 (estimate)
  • Melting Point: 64.0 to 68.0 deg-C
  • Boiling Point: 145°C/0.02mmHg(lit.)
  • Flash Point: 61-66°C/10mm
  • Refractive Index: 1.5000 (estimate)
  • PSA: 0.00000
  • LogP: 4.63600
  • Solubility: Not determined
  • λmax: 386(EtOH)(lit.)

9-Vinylanthracene Security Information

9-Vinylanthracene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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9-Vinylanthracene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2444-68-0)9-乙烯基蒽
Order Number:LE2474116
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

9-Vinylanthracene Related Literature

Additional information on 9-Vinylanthracene

Introduction to 9-Vinylanthracene (CAS No: 2444-68-0)

9-Vinylanthracene (CAS No: 2444-68-0) is a versatile organic compound belonging to the anthracene family, characterized by a vinyl group attached to the central benzene ring of the anthracene structure. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. The presence of the vinyl group introduces reactivity that makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and bioactive molecules.

The anthracene core of 9-Vinylanthracene contributes to its stability and aromaticity, while the vinyl substituent provides a site for further functionalization. This balance of structural features has enabled its application in various cutting-edge research areas, including photodynamic therapy, organic electronics, and drug discovery. Recent studies have highlighted its potential as a building block for designing novel photoactive compounds and molecular probes.

In the realm of pharmaceutical research, 9-Vinylanthracene (CAS No: 2444-68-0) has been explored for its ability to interact with biological targets through π-stacking and hydrophobic effects. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes implicated in inflammatory diseases. The compound’s ability to form stable complexes with biomolecules makes it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 9-Vinylanthracene (CAS No: 2444-68-0) is its utility in material science. Its conjugated system allows for efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors. Recent advancements in polymer chemistry have demonstrated the incorporation of this compound into conductive polymers, which exhibit improved thermal stability and optical properties. These developments underscore the growing importance of anthracene-based compounds in next-generation electronic devices.

The synthesis of 9-Vinylanthracene (CAS No: 2444-68-0) typically involves Friedel-Crafts alkylation or other organic transformations that introduce the vinyl group at the 9-position of anthracene. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for facilitating further research and commercial applications.

Recent breakthroughs in computational chemistry have also enhanced our understanding of 9-Vinylanthracene (CAS No: 2444-68-0)’s reactivity and interactions. Molecular modeling studies have predicted novel derivatives with tailored properties, guiding experimental efforts toward more effective drug candidates and materials. Such interdisciplinary approaches highlight the compound’s significance as a platform for innovation.

The pharmacological potential of 9-Vinylanthracene (CAS No: 2444-68-0) extends beyond enzyme inhibition. Preliminary data suggest that it may modulate signaling pathways involved in neurodegenerative disorders. By targeting specific molecular interactions, this compound could offer new therapeutic strategies for conditions where current treatments are limited. Ongoing clinical trials are exploring its efficacy in preclinical models, providing insights into its future medical applications.

In conclusion, 9-Vinylanthracene (CAS No: 2444-68-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a cornerstone material for innovation in pharmaceuticals and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in shaping the future of chemical biology and material science.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2444-68-0)9-乙烯基蒽
LE2474116
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email